Cas no 5421-01-2 (Benzoic acid,4-methoxy-, cyclopentyl ester)

Benzoic acid,4-methoxy-, cyclopentyl ester structure
5421-01-2 structure
Product Name:Benzoic acid,4-methoxy-, cyclopentyl ester
CAS No:5421-01-2
MF:C13H16O3
MW:220.264344215393
CID:384017
PubChem ID:221676
Update Time:2025-04-19

Benzoic acid,4-methoxy-, cyclopentyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-methoxy-, cyclopentyl ester
    • AGN-PC-014PW6; cyclopentyl-p-methoxybenzoate; Cyclopentyl-phenylphosphin; CTK1F8331; SureCN5388985; Phosphine, cyclopentylphenyl-;
    • NSC-6628
    • 4-Methoxybenzoic acid, cyclopentyl ester
    • XVHVFWLEKAAUSQ-UHFFFAOYSA-N
    • DTXSID90969172
    • Cyclopentyl 4-methoxybenzoate
    • Cyclopentyl 4-methoxybenzoate #
    • 5421-01-2
    • NSC6628
    • Inchi: 1S/C13H16O3/c1-15-11-8-6-10(7-9-11)13(14)16-12-4-2-3-5-12/h6-9,12H,2-5H2,1H3
    • InChI Key: XVHVFWLEKAAUSQ-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=CC=1)OC)=O)C1CCCC1

Computed Properties

  • Exact Mass: 220.10998
  • Monoisotopic Mass: 220.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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